molecular formula C10H23NO2S B6054093 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol)

1,1'-{[3-(methylthio)propyl]imino}di(2-propanol)

Cat. No. B6054093
M. Wt: 221.36 g/mol
InChI Key: UEEUJAGXKGDUGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1'-{[3-(methylthio)propyl]imino}di(2-propanol), also known as MTMDI, is a chiral ligand that has been widely used in asymmetric catalysis. It belongs to the family of bisoxazoline ligands and has a unique structure that allows it to form stable complexes with a variety of metal ions.

Mechanism of Action

The mechanism of action of 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) in asymmetric catalysis involves the formation of a stable complex with a metal ion, such as rhodium or iridium. This complex then interacts with the substrate, facilitating the transfer of hydrogen from the reducing agent to the substrate. The chiral nature of 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) allows for the selective transfer of hydrogen to one enantiomer of the substrate, resulting in the formation of a chiral product.
Biochemical and Physiological Effects:
1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-carcinogenic in animal studies. It is also biodegradable and does not persist in the environment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) in asymmetric catalysis is its high catalytic activity and selectivity. It can also be easily synthesized using a simple two-step procedure. However, one of the limitations of using 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) is its high cost compared to other chiral ligands.

Future Directions

There are several future directions for the use of 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) in asymmetric catalysis. One direction is the development of new synthetic methods for 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) that are more efficient and cost-effective. Another direction is the exploration of new applications for 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) in organic synthesis, such as in the synthesis of new chiral materials and catalysts. Finally, the development of new variants of 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) with improved catalytic activity and selectivity is also an area of future research.

Synthesis Methods

1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) can be synthesized using a simple two-step procedure. The first step involves the reaction of 3-(methylthio)propylamine with glyoxal in the presence of a base to form a bisoxazoline intermediate. The second step involves the reduction of the bisoxazoline intermediate using sodium borohydride in the presence of an acid to form 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol). The overall yield of this synthesis method is around 60%.

Scientific Research Applications

1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) has been extensively used in asymmetric catalysis, particularly in the enantioselective hydrogenation of ketones and imines. It has also been used in the synthesis of chiral pharmaceuticals and natural products. 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) has shown excellent catalytic activity and selectivity in these reactions, making it a valuable tool in organic synthesis.

properties

IUPAC Name

1-[2-hydroxypropyl(3-methylsulfanylpropyl)amino]propan-2-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H23NO2S/c1-9(12)7-11(8-10(2)13)5-4-6-14-3/h9-10,12-13H,4-8H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UEEUJAGXKGDUGC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CN(CCCSC)CC(C)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H23NO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.